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Compound of Interest

Compound Name: MDL 19301

Cat. No.: B10801141 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for MDL 19301 (CAS 89388-38-5) is publicly

available. The following guidance is based on the safety profiles of structurally similar

compounds, namely aniline and its derivatives. Aniline is classified as toxic upon inhalation,

skin contact, or ingestion, may cause an allergic skin reaction, causes serious eye damage, is

suspected of causing genetic defects and cancer, and causes damage to organs through

prolonged or repeated exposure.[1][2][3] It is imperative to handle MDL 19301 with the utmost

caution, assuming it possesses similar or greater hazards.

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals engaged in the handling of MDL 19301. The

procedural guidance herein is intended to answer specific operational questions and establish

a robust safety protocol.

Hazard Assessment and Personal Protective
Equipment (PPE)
Given the toxicological profile of related aniline compounds, a stringent PPE protocol is

mandatory. The following table summarizes the recommended PPE for handling MDL 19301.
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Protection Type Specification Rationale and Best Practices

Hand Protection
Nitrile or Neoprene gloves

(minimum 0.11 mm thickness)

Double gloving is

recommended. Check for

perforations before use.

Dispose of gloves immediately

after handling the compound

or in case of contamination.

Eye Protection
Chemical safety goggles and a

face shield

Provides protection against

splashes and aerosols.

Standard safety glasses are

not sufficient.

Respiratory Protection

NIOSH-approved respirator

with an organic vapor cartridge

and a P100 particulate filter

To be used in a well-ventilated

area or a chemical fume hood.

Ensure a proper fit test has

been conducted.

Body Protection

A fully buttoned lab coat,

chemical-resistant apron, and

closed-toe shoes

Prevents skin contact with the

compound. Consider

disposable coveralls for larger

quantities or when there is a

significant risk of

contamination.

Engineering Controls
All procedures involving MDL 19301 should be conducted in a certified chemical fume hood to

minimize inhalation exposure.[4] The work area should be clearly designated for the handling of

potent compounds.

Handling and Storage Procedures
Weighing: Weighing of the solid compound should be done in a ventilated balance enclosure

or a chemical fume hood.

Solutions: When preparing solutions, add the solid to the solvent slowly to avoid splashing.
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Storage: Store MDL 19301 in a tightly sealed, clearly labeled container in a cool, dry, and

well-ventilated area away from incompatible materials.

Spill and Emergency Procedures
Scenario Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes and

remove contaminated clothing. Seek immediate

medical attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[5]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[1]

Small Spill

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal. Clean the spill area with

a suitable decontaminating agent.

Large Spill

Evacuate the area and prevent entry. Contact

your institution's environmental health and

safety (EHS) department immediately.

Disposal Plan
All waste contaminated with MDL 19301, including gloves, disposable lab coats, and absorbent

materials, must be disposed of as hazardous chemical waste in accordance with local, state,

and federal regulations. Do not dispose of this material down the drain.
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Experimental Workflow for Handling MDL 19301
The following diagram outlines the logical workflow for safely handling MDL 19301 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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